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Compound of Interest

Compound Name: Antimony-123

Cat. No.: B576670

Essential Safety and Handling Guide for
Antimony-123

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Antimony-123 (123Sh). It is intended for researchers, scientists, and drug
development professionals to ensure safe laboratory practices.

Important Note on Antimony-123: Antimony-123 is a stable, non-radioactive isotope of the
element Antimony.[1][2] Therefore, the hazards associated with its handling are chemical, not
radiological. The following procedures focus on mitigating the chemical risks posed by
elemental antimony.

Personal Protective Equipment (PPE)

Proper selection and use of PPE are critical to minimize exposure. The following table
summarizes the recommended PPE for handling Antimony-123, particularly in its common
powder or dust form.
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Protection Type

Required Equipment

Purpose & Notes

Eye Protection

Chemical splash goggles or
safety glasses with side
shields.[3][4][5]

To prevent eye contact with
antimony particles. A face
shield may be required for
larger quantities or when
significant dust generation is

possible.

Skin & Body

Chemically resistant gloves
(Nitrile, Neoprene, or Natural
Rubber recommended).[3][6]

To avoid direct skin contact.
Inspect gloves for tears or

degradation before use.

Lab coat, apron, or coveralls
(e.g., Tyvek).[3][6][7]

To protect skin and personal

clothing from contamination.

Respiratory

NIOSH-approved respirator.

Required when engineering
controls cannot maintain
exposure below the
occupational limits. The type
depends on the airborne
concentration: « Up to 5 mg/ms:
N95, R95, or P95 particulate
respirator.[6][8] « Higher
Concentrations: A full
facepiece respirator or a
powered-air purifying respirator
(PAPR) should be used.[6]

Occupational Exposure Limits

Personnel must adhere to the established exposure limits for antimony to prevent adverse

health effects. Engineering controls, such as fume hoods or local exhaust ventilation, should be

the primary method of controlling exposure.[3][4][5]
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Organization Exposure Limit (Time-Weighted Average)
OSHA (PEL) 0.5 mg/m3 (8-hour TWA)[4][6][8]

NIOSH (REL) 0.5 mg/m? (10-hour TWA)[8][9]

ACGIH (TLV) 0.5 mg/m?3 (8-hour TWA)[4][6]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended
Exposure Limit; TLV: Threshold Limit Value.

Operational Plan: Handling and Storage Protocols
Safe Handling Procedures:

» Ventilation: Always handle Antimony-123 in a well-ventilated area. Use of a chemical fume
hood or other local exhaust ventilation is strongly recommended to minimize inhalation of
dust.[4][5]

e Avoid Dust: Minimize the generation of dust.[4] Avoid actions like dry sweeping.[6]

» Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[3][7] Contaminated clothing should be removed and laundered before
reuse.[10]

e Incompatible Materials: Antimony can react violently with strong oxidizers and halogens
(fluorine, chlorine, bromine).[5][6] Contact with strong acids can form toxic stibine gas.[5][6]

Storage Plan:

» Store Antimony-123 in a cool, dry, well-ventilated area in its original, securely sealed
container.[3][9][11]

» Store away from incompatible substances, heat, and flames.[4][9]

e The designated storage area should be locked up.[3][12]

Emergency and Disposal Plan
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Spill Response Protocol:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[6][9]
o Ventilate: Ensure the area is well-ventilated.

e Don PPE: Wear the appropriate PPE as outlined in Section 1, including respiratory
protection.[3]

o Containment: Moisten the spilled solid material with water to prevent dust from becoming
airborne.[6]

o Clean-up: Use a HEPA-filtered vacuum for clean-up.[6] Do not dry sweep. Place the
collected material into a sealed, labeled container for disposal.[4][6]

» Decontaminate: Wash the spill site after the material has been collected.[12]
Waste Disposal Plan:
e Antimony waste is considered hazardous waste.[6]

» All waste materials, including contaminated PPE and spill clean-up debris, must be collected
in a sealed, clearly labeled container.[3][6]

e Do not dispose of antimony waste down the drain or in regular trash.[6]

o Contact your institution's Environmental Health and Safety (EHS) department or your
regional Environmental Protection Agency (EPA) office for specific disposal regulations and
procedures.[6]

Workflow for Handling Antimony-123

The following diagram outlines the standard operating procedure for safely handling
Antimony-123 from preparation to disposal.
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1. Risk Assessment & SOP Review

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat, Respirator)

3. Handle Sb-123 in
Ventilated Area (Fume Hood)

Spill Occurred?

Follow Spill
Cleanup Protocol

4. Place All Waste in
Sealed Hazardous Waste Container

5. Doff PPE

6. Wash Hands Thoroughly

7. Store Waste Container in
Designated Area for EHS Pickup

Click to download full resolution via product page

Caption: Standard Operating Procedure for Handling Antimony-123.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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